Cas no 1344626-68-1 ((2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine)

• Product Name: (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine
• CAS No: 1344626-68-1
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5989699
• PubChem ID: 130650457
• Update Time: 2025-06-12

(2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine
• EN300-1966046
• 1344626-68-1

• Inchi： 1S/C10H13ClFN/c1-7(13)2-3-8-4-9(11)6-10(12)5-8/h4-7H,2-3,13H2,1H3/t7-/m0/s1
• InChI Key： VTJPEYDRWHMDTR-ZETCQYMHSA-N
• SMILES： ClC1=CC(=CC(=C1)CC[C@H](C)N)F

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine

Introduction to (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine, with the CAS number 1344626-68-1, stands out as a compound of considerable interest due to its unique structural and functional properties. This compound, characterized by its specific (2S) configuration and (3-chloro-5-fluorophenyl)butan-2-amine moiety, has garnered attention in recent years for its potential applications in drug discovery and molecular research.

The (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine structure is a testament to the ingenuity of medicinal chemists who design molecules with precise stereochemistry to enhance biological activity. The presence of both chlorine and fluorine substituents on the aromatic ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Such features are crucial in developing selective and potent pharmaceutical agents.

In the realm of modern chemical biology, the study of chiral compounds like (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine is of paramount importance. Chirality, or the property of a molecule to exist in two non-superimposable mirror images, significantly influences a compound's biological activity. The (S)-configuration at the second carbon atom in this compound is a critical feature that contributes to its unique pharmacological profile. Research has shown that the stereochemistry of a molecule can dramatically affect its efficacy, selectivity, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine with greater accuracy. These tools allow for the virtual screening of thousands of potential drug candidates, identifying those with the highest likelihood of success in preclinical and clinical trials. The integration of machine learning algorithms has further enhanced this process, providing insights into how structural modifications can optimize biological activity.

The (3-chloro-5-fluorophenyl)butan-2-amine moiety is particularly noteworthy due to its potential role as a pharmacophore. This group combines the electronic properties of chlorine, which is known for its ability to participate in hydrogen bonding and influence molecular shape, with the metabolic stability provided by fluorine atoms. Such combinations are often employed in drug design to achieve a balance between potency and pharmacokinetic properties.

Current research in this area is focused on exploring the therapeutic potential of (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine in various disease models. Studies have hinted at its possible applications in treating neurological disorders, where precise modulation of neurotransmitter activity is essential. Additionally, its structural features make it a promising candidate for developing anti-inflammatory agents, given the growing interest in targeting inflammatory pathways.

The synthesis of (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, are employed to ensure high enantiomeric purity. These methods not only enhance the yield but also improve the overall quality of the final product, which is critical for subsequent biological testing.

As our understanding of molecular interactions continues to evolve, compounds like (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine will play an increasingly important role in drug development. The ability to fine-tune their structural features allows for the creation of molecules that are highly tailored to specific therapeutic needs. This level of precision is essential for developing drugs that are not only effective but also safe for human use.

The future prospects for (2S)-4-(3-chloro-5-fluorophenyl)butan-2-amine are promising, with ongoing research aiming to uncover new applications and optimize existing ones. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating laboratory discoveries into clinical realities. As we continue to unravel the complexities of molecular interactions, compounds like this one will undoubtedly contribute significantly to advancements in medicine and biotechnology.